4-(4-bromo-1H-imidazol-1-yl)-3-methoxybenzoic acid

• Molecular Formula: C11H9BrN2O3
• Molecular Weight: 297.10 g/mol
• IUPAC Name: 4-(4-bromoimidazol-1-yl)-3-methoxybenzoic acid
• InChI: InChI=1S/C11H9BrN2O3/c1-17-9-4-7(11(15)16)2-3-8(9)14-5-10(12)13-6-14/h2-6H,1H3,(H,15,16)
• InChI Key: JXMDQBYXVQYAAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)N2C=C(N=C2)Br

Description

4-(4-bromo-1H-imidazol-1-yl)-3-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H9BrN2O3 and its molecular weight is 297.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-fluoro-3-methoxybenzoate (2.13 g), 4-bromo-1H-imidazole (3.74 g) and potassium carbonate (4.80 g) in DMF (20 mL) was stirred at 100° C. overnight, and allowed to cool to room temperature, and ethyl acetate and water were added. The aqueous layer was separated, and acidified with 6N hydrochloric acid (pH=3-4), and the resultant precipitate was collected by filtration to give the title compound (1.92 g).